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Compound of Interest

Compound Name: Ivermectin B1a

Cat. No.: B018418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physicochemical properties of

Ivermectin B1a, the principal component of the broad-spectrum antiparasitic agent,

Ivermectin. The data and protocols presented herein are intended to serve as a foundational

resource for research, development, and formulation activities.

Core Physicochemical Data
Ivermectin B1a is a macrocyclic lactone derived from the fermentation of Streptomyces

avermitilis.[1][2] It is the major component of Ivermectin, typically comprising 80% or more of

the mixture.[3][4][5] Its chemical and physical properties are critical for understanding its

bioavailability, formulation requirements, and mechanism of action.

The key quantitative properties of Ivermectin B1a are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₄₈H₇₄O₁₄ [1][3][4][6]

Molecular Weight 875.1 g/mol [1][3][4][7]

Appearance
White to light yellow

solid/powder
[2][5]

Melting Point 149-157 °C [1][6][8][9]

Water Solubility Poorly soluble (~4 µg/mL) [2][9][10]

Organic Solubility

Soluble in DMSO (100

mg/mL), DMF (~3 mg/mL),

ethanol (~1 mg/mL), methanol,

chloroform, acetone, and ethyl

acetate.

[3][5][8][10][11]

pKa (Computed) 12.42 ± 0.70 [6]

LogP (Octanol/Water) 3.2 - 5.06 [6][9][12]

Mechanism of Action: Signaling Pathway
The primary antiparasitic effect of Ivermectin B1a is exerted through its interaction with

invertebrate-specific glutamate-gated chloride channels (GluCls) found in nerve and muscle

cells.[3][4][10] This action leads to the paralysis and eventual death of the parasite.

The signaling pathway is visualized below.
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Proposed mechanism of action for Ivermectin B1a.

This binding action causes an irreversible opening of the GluCl channels, leading to a

significant influx of chloride ions.[4] The resulting hyperpolarization of the nerve or muscle cell
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membrane effectively blocks the transmission of neuronal signals, causing paralysis.[4][13]

Experimental Protocols
Accurate determination of physicochemical properties is essential for drug development. The

diagram below illustrates a general workflow for characterizing a compound like Ivermectin
B1a.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.caymanchem.com/product/18768/ivermectin-b1a
https://www.benchchem.com/pdf/Chemical_structure_and_properties_of_7_O_Methyl_ivermectin_B1A.pdf
https://www.benchchem.com/product/b018418?utm_src=pdf-body
https://www.benchchem.com/product/b018418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Obtain Ivermectin B1a
(Purity >95%)

Solubility Determination
(Shake-Flask Method)

pKa Determination
(Potentiometric Titration)

LogP Determination
(RP-HPLC Method)

Data Compilation
& Analysis

Complete Physicochemical
Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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